
A Comprehensive Technical Guide to the
Physical Characteristics of the Sun

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
Methyl 5-amino-2,6-

dichloropyrimidine-4-carboxylate

CAS No.: 502184-51-2

Cat. No.: B1347363

Get Quote

Abstract: This technical guide provides an in-depth exploration of the physical and structural

characteristics of the Sun, tailored for researchers, scientists, and other technical professionals.

It moves beyond a descriptive overview to offer a synthesis of the underlying physics,

observational methodologies, and the intricate interplay of phenomena that define our solar

system's star. This document details the Sun's interior structure, atmospheric layers, magnetic

field dynamics, and elemental composition. It further elucidates the mechanisms of solar

activity, including solar flares and coronal mass ejections, and presents the established

scientific methods for their study. Through structured data, detailed experimental workflows,

and explanatory diagrams, this guide serves as a foundational reference for understanding the

complex nature of the Sun.

General Characteristics and Stellar Classification
The Sun is a G-type main-sequence star (G2V), a classification that denotes its surface

temperature and spectral characteristics.[1] It is approximately 4.6 billion years old, roughly

halfway through its stable, hydrogen-burning phase.[2][3] The Sun accounts for about 99.86%

of the total mass of the solar system, a dominance that governs the orbital dynamics of all
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planetary and celestial bodies within it.[1][4] Its energy, generated through nuclear fusion in its

core, is the primary source of energy for life on Earth.[1]

Positional and Kinematic Data
The Sun is situated at the center of our solar system, at an average distance of about 149.6

million kilometers from Earth, a distance defined as one astronomical unit (AU).[1] It orbits the

center of the Milky Way galaxy at a velocity of approximately 251 km/s, completing a galactic

year in 225-250 million years.[1]

Internal Structure: A Journey to the Core
The Sun's interior is a complex and dynamic environment, stratified into distinct zones defined

by the mechanisms of energy transport. These layers are the core, the radiative zone, and the

convective zone.[5][6] Information about this inaccessible region is primarily derived from

helioseismology, the study of the propagation of pressure waves through the Sun's interior.[7]

[8][9][10]

The Core
The core is the innermost region of the Sun, extending to about 20-25% of the solar radius.[1] It

is the site of nuclear fusion, where hydrogen atoms are converted into helium, releasing vast

amounts of energy.[1][5] This process, known as the proton-proton chain, is responsible for the

Sun's immense power output. The core is characterized by extreme conditions:

Temperature: Approximately 15.7 million Kelvin (K).[1]

Density: Up to 150 g/cm³, which is about 150 times the density of water.[1]

Recent analyses of data from the Solar and Heliospheric Observatory (SOHO) mission suggest

that the core rotates faster than the overlying radiative zone.[1]

The Radiative Zone
Extending from the core to about 70% of the solar radius, the radiative zone is characterized by

the transport of energy via photons.[6][11] The plasma in this region is so dense that photons

travel only a short distance before being absorbed and re-emitted, a process that can take

hundreds of thousands of years for energy to traverse the zone.[10] The temperature
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decreases from approximately 7 million K at the inner boundary to about 2 million K at the outer

boundary.[4]

The Convective Zone
The outermost layer of the solar interior, the convective zone, extends from a depth of about

200,000 km to the visible surface.[5] In this zone, the plasma is cooler and less dense, allowing

for the transport of energy through convection currents.[6] Hot plasma rises to the surface,

cools, and then sinks back into the interior, creating a granular appearance on the solar

surface.[11]

The Solar Atmosphere: Layers of Light and Heat
The Sun's atmosphere is composed of several distinct layers, each with unique temperature

and density profiles. These are the photosphere, the chromosphere, the transition region, and

the corona.[5][12]

The Photosphere
The photosphere is the visible surface of the Sun and the innermost layer of its atmosphere.

[13][14] It is the source of most of the visible and infrared radiation we receive.[12] The

photosphere has a thickness of about 300 kilometers and a temperature that ranges from

approximately 6,125°C at its base to 4,125°C at its top.[12][14] A key feature of the

photosphere is the presence of sunspots, which are cooler, darker areas caused by strong

magnetic fields.[14]

The Chromosphere
Located above the photosphere, the chromosphere is a layer of hot, glowing gas approximately

2,000 to 3,000 kilometers thick.[5][11] It is characterized by a reddish glow, visible during total

solar eclipses, which is due to the strong emission of light from hydrogen atoms.[11][15] The

temperature in the chromosphere increases with altitude, from about 4,100 K at the

temperature minimum layer to around 20,000 K at its top.[1][5]

The Transition Region
A very thin and irregular layer, the transition region separates the chromosphere from the much

hotter corona.[5] In this region, the temperature rises dramatically from about 20,000 K to over
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1,000,000 K.[1] This rapid temperature increase is facilitated by the full ionization of helium,

which reduces the radiative cooling of the plasma.[1]

The Corona
The corona is the outermost and most tenuous layer of the Sun's atmosphere, extending

millions of kilometers into space.[12][16] It is visible to the naked eye during a total solar

eclipse as a pearly white crown.[15] The corona is incredibly hot, with temperatures ranging

from 1 to 2 million K, and in some regions, as high as 8 to 20 million K.[1] The mechanism

behind this extreme heating, despite its distance from the solar core, is a subject of ongoing

research, with magnetic reconnection being a likely contributor.[1]

Solar Magnetic Field and Activity Cycle
The Sun possesses a powerful and dynamic magnetic field that is generated by the motion of

electrically charged gas, or plasma, in its interior.[17][18] This magnetic field is the driving force

behind most forms of solar activity.

The Sun's magnetic field undergoes a cycle of approximately 11 years, during which the

polarity of its north and south poles flips.[18] This solar cycle is characterized by a variation in

the number of sunspots, with the maximum number corresponding to the period of greatest

solar activity.[18] The complete magnetic cycle, known as the Hale cycle, spans about 22

years.[17]

Solar Flares and Coronal Mass Ejections
Solar flares and coronal mass ejections (CMEs) are two of the most energetic events in the

solar system.[19]

Solar Flares: These are intense bursts of radiation arising from the sudden release of

magnetic energy stored in the Sun's atmosphere.[20] Flares are classified into five

categories (A, B, C, M, and X) based on their X-ray brightness, with X-class flares being the

most powerful.[20]

Coronal Mass Ejections (CMEs): These are massive eruptions of plasma and magnetic field

from the Sun's corona.[21] CMEs can carry billions of tons of material into space at speeds

of millions of miles per hour.[19]
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While often associated, solar flares and CMEs are distinct phenomena, though the strongest

flares are frequently accompanied by CMEs.[19][22] Both are thought to be caused by

magnetic reconnection.[21]

Elemental Composition
The Sun is primarily composed of hydrogen and helium.[23] By mass, the composition of the

photosphere is approximately:

Hydrogen: ~73-75%[1][11]

Helium: ~24-27%[1][11]

Heavier Elements (Metals): <2%[1]

The most abundant of these heavier elements are oxygen, carbon, neon, and iron.[1] The

Sun's primordial composition is believed to have been about 71.1% hydrogen, 27.4% helium,

and 1.5% heavier elements.[1] The current composition reflects the ongoing nuclear fusion in

the core, where hydrogen is converted to helium.[1]

Observational Methodologies
Our understanding of the Sun's physical characteristics is derived from a variety of

sophisticated observational techniques.

Spectroscopy
The analysis of the Sun's light spectrum, or spectroscopy, is a fundamental tool for determining

its chemical composition, temperature, and other physical properties.[24] By studying the

absorption and emission lines in the solar spectrum, astronomers can identify the elements

present in the Sun's atmosphere and their relative abundances.[24][25]

Helioseismology
Helioseismology is the study of the Sun's interior by observing the oscillations on its surface.[7]

[9][10] These oscillations are caused by sound waves that propagate through the Sun's interior.

[7][9] By analyzing the frequencies and other properties of these waves, scientists can infer

details about the internal structure, including its density, temperature, and rotation.[7]
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Stellar Evolution and Future of the Sun
The Sun is currently in its main-sequence phase, a period of stability that will last for

approximately another 5 billion years.[2][3] As the hydrogen fuel in its core is depleted, the Sun

will begin to evolve into a red giant.[1][26] Its outer layers will expand significantly, potentially

engulfing the inner planets.[3][27] Following this phase, the Sun will shed its outer layers,

forming a planetary nebula, and its core will collapse into a dense white dwarf, which will slowly

cool over trillions of years.[2][27]

Data Tables
Table 1: Physical Characteristics of the Sun

Characteristic Value

Mean Diameter 1.39 million km[4]

Mass 1.989 x 10^30 kg (333,400 Earth masses)[11]

Mean Density 1.41 g/cm³[11]

Surface Gravity 274 m/s² (28 times Earth's gravity)[16]

Equatorial Rotation Period ~25 days[1]

Polar Rotation Period ~36 days[13]

Age ~4.6 billion years[1][2]

Table 2: Temperature Profile of the Sun's Layers
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Layer Approximate Temperature

Core 15.7 million K[1]

Radiative Zone 2 to 7 million K[4]

Convective Zone Up to 2 million °C at the base[4]

Photosphere 4,100 K to 6,125 °C[1][14]

Chromosphere Up to 20,000 K[1][5]

Transition Region 20,000 K to >1 million K[1]

Corona
1 to 2 million K (up to 20 million K in hot regions)

[1]

Table 3: Elemental Composition of the Sun's Photosphere (by Mass)

Element Percentage of Total Mass

Hydrogen ~73-75%[1][11]

Helium ~24-27%[1][11]

Oxygen ~1%[1]

Carbon ~0.3%[1]

Neon ~0.2%[1]

Iron ~0.2%[1]

Experimental Protocols & Workflows
Helioseismology Data Acquisition and Analysis
Workflow

Data Acquisition: Continuous, high-resolution Dopplergrams of the solar surface are acquired

using a network of ground-based telescopes (e.g., GONG) or space-based instruments (e.g.,

SOHO/MDI, SDO/HMI).[9][10]
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Data Processing: Raw data is calibrated and corrected for instrumental effects. Time-series

of Doppler velocity measurements are created for millions of points on the solar surface.

Oscillation Signal Analysis: The time-series data is transformed into the frequency domain

using Fourier analysis to identify the millions of individual resonant modes of solar oscillation.

Mode Parameterization: The frequency, amplitude, and lifetime of each oscillation mode are

precisely measured.

Inversion: Sophisticated computational models are used to "invert" the observed mode

parameters to infer the internal properties of the Sun, such as sound speed, density, and

rotation rate as a function of radius and latitude.[10]

Interpretation: The resulting models of the solar interior are compared with theoretical

models of stellar structure and evolution to refine our understanding of solar physics.

Solar Flare Classification Protocol
X-ray Flux Monitoring: Continuous monitoring of the Sun's X-ray output is conducted by

satellites such as the Geostationary Operational Environmental Satellites (GOES).

Peak Flux Measurement: The peak intensity of the X-ray flux in the 1-8 Angstrom wavelength

band is measured during a solar flare event.

Classification: The flare is assigned a class (A, B, C, M, or X) based on its peak flux, with

each class representing a tenfold increase in energy output.[20]

Numeric Suffix: A numerical suffix from 1 to 9 is appended to the class letter to provide a

more precise measure of the flare's strength within its class (e.g., an X2 flare is twice as

powerful as an X1 flare).

Event Reporting: The classification and associated data (time, location on the Sun) are

disseminated to space weather prediction centers and the scientific community.

Visualizations
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Fig. 1: Schematic of the Sun's Internal Structure and Atmosphere
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Caption: Fig. 1: Schematic of the Sun's Internal Structure and Atmosphere.
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Fig. 2: Causal Relationship of Solar Magnetic Activity
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Caption: Fig. 2: Causal Relationship of Solar Magnetic Activity.
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Fig. 3: Simplified Helioseismology Workflow

Data Acquisition
(Dopplergrams)

Signal Processing
(Fourier Analysis)

Mode Identification
& Parameterization

Inversion Modeling

Solar Interior Model
(Structure, Dynamics)

Click to download full resolution via product page

Caption: Fig. 3: Simplified Helioseismology Workflow.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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